Sandramycin

• Molecular Formula: C60H76N12O16
• Molecular Weight: 1221.3 g/mol
• InChI: InChI=1S/C60H76N12O16/c1-33(2)51-59(85)87-31-39(65-55(81)49-43(73)25-35-17-9-11-19-37(35)63-49)57(83)71-23-15-13-21-41(71)53(79)62-28-46(76)68(6)30-48(78)70(8)52(34(3)4)60(86)88-32-40(66-56(82)50-44(74)26-36-18-10-12-20-38(36)64-50)58(84)72-24-16-14-22-42(72)54(80)61-27-45(75)67(5)29-47(77)69(51)7/h9-12,17-20,25-26,33-34,39-42,51-52,73-74H,13-16,21-24,27-32H2,1-8H3,(H,61,80)(H,62,79)(H,65,81)(H,66,82)/t39-,40+,41-,42-,51-,52+/m1/s1
• InChIKey: WXIVYIYCEBUEHL-HLBGSBEJSA-N

Sandramycin Procurement Guide

Sandramycin is a C₂-symmetric cyclic decadepsipeptide antibiotic (CAS 100940-65-6; molecular formula C₆₀H₇₆N₁₂O₁₆; MW 1221.32 g/mol) isolated from the fermentation broth of Nocardioides sp. ATCC 39419 [1]. It belongs to the quinomycin/quinoxaline antibiotic class, which includes luzopeptins A–D, quinaldopeptin, and quinoxapeptins A–B [2]. Structurally, sandramycin features a 32-membered cyclic decadepsipeptide core that positions two 3-hydroxyquinaldic acid chromophores for bis-intercalation into DNA, with a preference for 5′-AT dinucleotide steps—a selectivity profile that distinguishes it from the 5′-CG preference of echinomycin and triostin A [3]. Sandramycin exhibits exceptionally potent in vitro cytotoxicity (IC₅₀ values reaching 0.02 nM against L1210 leukemia cells) alongside antimicrobial activity against Gram-positive organisms [4]. Its mechanism integrates minor-groove binding of the decadepsipeptide ring with bis-intercalation of the chromophores, yielding an overall DNA binding free energy (ΔG°) of approximately −6.0 kcal/mol from the macrocycle alone, incremented by approximately −3.2 and −1.0 kcal/mol upon addition of the first and second chromophore, respectively [5].

Mechanism DNA bis-intercalation with defined 5′-AT selectivity

Cell models Cytotoxicity endpoint review (cell-model response context)

Screening Gram-positive antimicrobial screening context

• [1] Matson JA, Bush JA. Sandramycin, a novel antitumor antibiotic produced by a Nocardioides sp. Production, isolation, characterization and biological properties. J Antibiot (Tokyo). 1989;42(12):1763-1773. View Source
• [2] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source
• [3] Boger DL, Saionz KW. DNA binding properties of key sandramycin analogues: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1999;7(2):315-321. View Source
• [4] PeptideDB. Sandramycin Product Database Entry. Accessed 2026. View Source
• [5] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. (ΔG° values and chromophore incremental contributions). View Source

Why Sandramycin Cannot Be Replaced

Although sandramycin, luzopeptin A, echinomycin, and quinaldopeptin all share a cyclic decadepsipeptide scaffold and bis-intercalate into DNA, their sequence selectivity, chromophore contribution to binding energy, and resulting cytotoxic potency differ in quantitatively meaningful ways that preclude casual interchange [1]. Sandramycin preferentially binds 5′-AT-rich sequences (optimal: 5′-d(GCATGC)₂), while echinomycin and triostin A preferentially target 5′-CG steps—a divergence that directly affects the spectrum of downstream gene targets and biological responses [2]. Even within the quinoline-chromophore sub-family, sandramycin exhibits approximately 500–1,000× greater cytotoxic potency than the mono-chromophore analog 32 and ≥10⁵× greater potency than analogs lacking both chromophores, demonstrating that losing or modifying a single chromophore does not produce a functionally equivalent molecule [3]. Furthermore, sandramycin saturates DNA binding at a 1:10 agent-to-base-pair ratio versus 1:5 for luzopeptin A, indicating higher binding site occupancy efficiency under identical conditions [4]. These data establish that sandramycin's pharmacological fingerprint is not interchangeable with any other member of its structural class, and substitution without head-to-head validation risks introducing uncontrolled variation in DNA sequence targeting, binding stoichiometry, and potency.

Sequence selectivity mismatch

Sandramycin prefers 5′-AT-rich sites; echinomycin and triostin A target 5′-CG steps, shifting downstream gene-target profiles.

Chromophore integrity

Mono- or de-chromophore analogs may exhibit substantially reduced potency and altered target engagement; full bis-intercalation is not guaranteed.

Binding stoichiometry

DNA saturation ratio differs from luzopeptin A; binding-site occupancy may not transfer directly under identical conditions.

• [1] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source
• [2] Boger DL, Saionz KW. DNA binding properties of key sandramycin analogues: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1999;7(2):315-321. View Source
• [3] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. (Cytotoxic potency comparison: sandramycin/luzopeptin A vs. 32 vs. 24/25). View Source
• [4] Saionz KW, Boger DL. (−)-Sandramycin: Total Synthesis and Preliminary DNA Binding Properties. J Am Chem Soc. 1993;115(26):12409-12410. (Binding saturation ratio: sandramycin 1:10 vs. luzopeptin A 1:5). View Source

Sandramycin Evidence Guide

DNA Binding Sequence Selectivity

Sandramycin exhibits a defined DNA sequence selectivity hierarchy favoring 5′-AT-rich sites, in marked contrast to the 5′-CG preference of echinomycin and triostin A. Surface plasmon resonance studies across four deoxyoligonucleotides (5′-d(GCXXGC)₂ where XX = AT, TA, GC, CG) established that sandramycin binds with highest affinity to 5′-d(GCATGC)₂, with ΔΔG° values of 0.4 kcal/mol over 5′-d(GCGCGC)₂, 0.9 kcal/mol over 5′-d(GCTAGC)₂, and 1.0 kcal/mol over 5′-d(GCCGGC)₂ [1]. DNase I footprinting independently confirmed that sandramycin and luzopeptin A both prefer alternating A/T tracts and bind comparably at 5′-CAT sequences [2]. This 5′-AT preference is the opposite of echinomycin's established 5′-CG selectivity, meaning sandramycin targets a fundamentally distinct subset of genomic sites [3].

DNA binding selectivity

Head-to-head

Prefers 5′-AT; ΔΔG° 0.4–1.0 kcal/mol over CG sites

5′-AT selectivity context opposite to echinomycin

SPR on 5′-d(GCXXGC)₂ duplexes; DNase I footprinting confirmation

Evidence Dimension	DNA sequence binding preference (ΔΔG° relative to optimal site 5′-d(GCATGC)₂)
Target Compound Data	Sandramycin: optimal binding at 5′-d(GCATGC)₂; ΔΔG° = 0.4 (GCGCGC), 0.9 (GCTAGC), 1.0 kcal/mol (GCCGGC)
Comparator Or Baseline	Echinomycin: optimal binding at 5′-CG steps (literature-established); Luzopeptin A: comparable 5′-AT preference but lower binding site occupancy efficiency
Quantified Difference	Sequence selectivity is inverted: sandramycin prefers 5′-AT; echinomycin prefers 5′-CG. Within AT-preferring agents, sandramycin saturates DNA at 1:10 agent:base pair ratio vs. 1:5 for luzopeptin A.
Conditions	Surface plasmon resonance on immobilized 5′-d(GCXXGC)₂ duplexes; DNase I footprinting on restriction fragments; NMR of 1:1 sandramycin:5′-d(GCATGC)₂ complex

Why This Matters

For investigators studying AT-rich promoter regions, oncogene targets, or designing ADC payloads with defined genomic targeting, sandramycin's 5′-AT selectivity profile cannot be replicated by echinomycin or triostin A, which preferentially engage CG-rich sites—making compound selection dependent on the specific DNA target sequence under study.

• [1] Boger DL, Saionz KW. DNA binding properties of key sandramycin analogues: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1999;7(2):315-321. View Source
• [2] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. (DNase I footprinting: sandramycin vs. luzopeptin A). View Source
• [3] Fox KR, Waring MJ. Footprinting studies of the interaction of quinomycin antibiotic UK63052 with DNA: comparison with echinomycin. Nucleic Acids Res. 1986;14(5):2001-2014. (Echinomycin CG preference reference). View Source

Cytotoxic Potency Hierarchy

Direct comparison of sandramycin with its systematically modified synthetic analogs reveals that both chromophores are essential for full cytotoxic activity. Sandramycin and luzopeptin A exhibit nearly equivalent, exceptionally potent cytotoxicity with IC₅₀ values of 6–0.02 nM against L1210 leukemia cells [1]. The mono-chromophore analog 32 (lacking one quinaldic acid chromophore) is 500–1,000× less potent, while analogs 24 and 25 (lacking both chromophores) are ≥10⁵× less potent [2]. At the level of individual cancer cell lines, sandramycin's IC₅₀ values span 0.02 nM (L1210), 0.07 nM (B16 melanoma), 0.8 nM (HCT116 colon), 1.3 nM (RKO colon), and 3.1–5.9 nM (A431, SU-DHL6, SU-DHL10) [3]. A key chromophore-modified analog (compound 4, lacking the phenol) was 4–10× less potent than sandramycin against leukemia lines but 1–10,000× more potent against melanomas, carcinomas, and adenocarcinomas (IC₅₀ 1 pM–10 nM), illustrating that subtle chromophore alterations produce non-uniform potency shifts across tumor types [4].

Cytotoxicity hierarchy

Head-to-head

IC₅₀ 0.02 nM (L1210); mono-chromophore >500× less potent

Supports cytotoxicity endpoint review; chromophore integrity essential

72h exposure; 0.02–5.9 nM across 8 cell lines

Evidence Dimension	In vitro cytotoxicity (L1210 IC₅₀)
Target Compound Data	Sandramycin IC₅₀ = 0.02 nM (L1210); range across 8 cell lines: 0.02–5.9 nM
Comparator Or Baseline	Luzopeptin A IC₅₀ ≈ 0.02–6 nM; Mono-chromophore analog 32: 500–1,000× less potent; Chromophore-deleted analogs 24/25: ≥10⁵× less potent; Analog 4: 4–10× less potent vs. leukemia, 1–10,000× more potent vs. solid tumors
Quantified Difference	Sandramycin = luzopeptin A (equipotent); sandramycin > 32 (500–1,000×); sandramycin > 24/25 (≥100,000×); sandramycin vs. analog 4: bidirectional differential depending on tumor type
Conditions	L1210 murine leukemia cell line; 72-h continuous exposure; MTT or trypan blue exclusion assay; additional panel: B16, HCT116, RPMI8226, A431, RKO, SU-DHL6, SU-DHL10

Why This Matters

Procurement of a sandramycin standard rather than a truncated analog is critical for experiments requiring the full bis-intercalation mechanism: loss of one chromophore results in a 500–1,000× potency drop, and loss of both chromophores yields an essentially inactive compound, making chromophore integrity a non-negotiable quality attribute.

• [1] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source
• [2] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. (Potency ratios: 32, 24, 25). View Source
• [3] PeptideDB. Sandramycin Product Database Entry. (IC₅₀ panel across 8 cell lines). Accessed 2026. View Source
• [4] Boger DL, et al. Synthesis of key sandramycin analogs: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1998;6(6):659-672. View Source

Chromophore Contributions to Binding Energy

The DNA binding energy of sandramycin has been deconvoluted through thermodynamic comparison with chromophore-deleted analogs. The cyclic decadepsipeptide alone (analog 25) contributes a ΔG° of −6.0 kcal/mol via minor-groove contacts [1]. Addition of the first quinaldic acid chromophore (analog 32) increases binding by approximately −3.2 kcal/mol, and addition of the second chromophore (full sandramycin) adds a further −1.0 kcal/mol, yielding a total ΔG° of approximately −10.2 kcal/mol for the complete bis-intercalation complex at 5′-d(GCATGC)₂ [2]. Surface plasmon resonance studies independently confirmed that the temporal stability of sandramycin–DNA complexes—characterized by exceptionally slow off-rates—most strongly distinguishes high-affinity bis-intercalation from lower-affinity mono-intercalation or groove-only binding [3]. Quinaldopeptin, a structural relative, exhibits a Kb of 1.45–2.53 × 10⁷ M⁻¹ (Kd ≈ 40–69 nM) across four dsODNs with subtle sequence selectivity, versus sandramycin's substantially higher affinity inferred from its slower off-rate and greater thermodynamic stability [4].

Binding energy deconvolution

Head-to-head

Total ΔG° ≈ −10.2 kcal/mol; chromophore adds −3.2, −1.0 kcal/mol

Thermodynamic rationale for full bis-intercalation requirement

SPR, pH 7.4, 25°C; calf thymus DNA titration

Evidence Dimension	DNA binding free energy (ΔG°) and chromophore incremental contribution
Target Compound Data	Sandramycin total ΔG° ≈ −10.2 kcal/mol (macrocycle −6.0 + chromophore 1 −3.2 + chromophore 2 −1.0)
Comparator Or Baseline	Analog 25 (no chromophores): ΔG° = −6.0 kcal/mol; Analog 32 (one chromophore): ΔG° ≈ −9.2 kcal/mol; Quinaldopeptin: Kb = 1.45–2.53 × 10⁷ M⁻¹ (weaker affinity, faster off-rate)
Quantified Difference	Each chromophore incrementally contributes −3.2 and −1.0 kcal/mol respectively; sandramycin total binding exceeds mono-chromophore analog by ~1.0 kcal/mol and exceeds chromophore-deleted analog by ~4.2 kcal/mol
Conditions	Fluorescence quenching titration with calf thymus DNA; SPR on 5′-d(GCATGC)₂ immobilized chip; pH 7.4, 25°C

Why This Matters

The quantitative deconvolution of binding energy allows researchers to rationally select between full bis-intercalator sandramycin and mono-intercalator analogs based on the required binding affinity and residence time; for applications demanding maximum DNA engagement and slowest dissociation kinetics, the complete two-chromophore sandramycin structure is essential.

• [1] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source
• [2] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. (Incremental ΔG° values). View Source
• [3] Boger DL, Saionz KW. DNA binding properties of key sandramycin analogues: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1999;7(2):315-321. View Source
• [4] Synthesis and biological evaluation of quinaldopeptin. Kb values: 1.45–2.53 × 10⁷ M⁻¹. View Source

Antimicrobial Activity Profile

Sandramycin's antimicrobial activity parallels that of echinomycin and luzopeptin A against Gram-positive organisms, but quantitative MIC (Minimum Inhibitory Concentration) data reveal strain-level differentiation [1]. Sandramycin exhibits potent activity against Bacillus subtilis Rec⁺ (MIC 0.024 μg/mL), B. subtilis Rec⁻ (MIC 0.012 μg/mL), Staphylococcus aureus 209P (MIC 0.012 μg/mL), S. aureus echinomycin-resistant (MIC 0.098 μg/mL), and Streptococcus faecalis (MIC 0.024 μg/mL), while showing essentially no activity against Gram-negative Escherichia coli (MIC 12.5 μg/mL for both wild-type and actinomycin-sensitive strains) [2]. The MIC of 0.098 μg/mL against echinomycin-resistant S. aureus is noteworthy—indicating approximately 8.2-fold reduced potency compared to wild-type S. aureus (0.012 μg/mL) yet retention of sub-100 ng/mL activity, which may reflect incomplete cross-resistance between sandramycin and echinomycin [3].

Antimicrobial MIC

Cross-study

MIC 0.012 µg/mL (S. aureus); 0.098 µg/mL (echinomycin-R)

Supports Gram-positive screening context; incomplete cross-resistance

Agar dilution; >500× selectivity over E. coli

Evidence Dimension	Antimicrobial MIC (μg/mL) against Gram-positive and Gram-negative bacterial strains
Target Compound Data	Sandramycin MIC: B. subtilis Rec⁺ 0.024; B. subtilis Rec⁻ 0.012; S. aureus 0.012; S. aureus (echinomycin-R) 0.098; S. faecalis 0.024; E. coli 12.5
Comparator Or Baseline	Echinomycin and luzopeptin A: qualitatively comparable Gram-positive spectrum (literature consensus); quantitative MIC values per individual study
Quantified Difference	Sandramycin retains MIC of 0.098 μg/mL against echinomycin-resistant S. aureus (8.2× attenuation vs. wild-type); Gram-negative MIC of 12.5 μg/mL confirms >500× selectivity for Gram-positive organisms
Conditions	Agar dilution method; standard NCCLS/CLSI protocols; Mueller-Hinton medium; 18–24 h incubation at 37°C

Why This Matters

For researchers screening compounds against Gram-positive pathogens—particularly methicillin-resistant or echinomycin-resistant S. aureus—sandramycin's quantitative MIC dataset allows direct comparison with in-class alternatives and supports its selection where defined sub-μg/mL potency and resistance profiling are required.

• [1] Matson JA, Bush JA. Sandramycin, a novel antitumor antibiotic produced by a Nocardioides sp. J Antibiot. 1989;42(12):1763-1773. View Source
• [2] PeptideDB. Sandramycin Product Database Entry. (MIC panel across 7 bacterial strains). Accessed 2026. View Source
• [3] Matson JA, Bush JA. Sandramycin, a novel antitumor antibiotic. J Antibiot. 1989;42(12):1763-1773. (Echinomycin-resistant S. aureus data). View Source

HIV-1 Reverse Transcriptase Inhibition

Sandramycin and certain chromophore analogs exhibit potent inhibitory activity against HIV-1 reverse transcriptase (RT), a property not reported for luzopeptin A or echinomycin, suggesting that the quinaldic acid chromophore confers a distinct pharmacological activity beyond DNA intercalation [1]. Notably, two sandramycin analogs (compounds 18 and 3) roughly maintain the HIV-1 RT inhibitory potency of sandramycin while exhibiting 10²–10³× reduced cytotoxic activity, demonstrating that the RT inhibition and cytotoxicity SAR can be partially dissociated [2]. This dual-activity profile—potent DNA bis-intercalation coupled with RT enzyme inhibition—is unique to the sandramycin scaffold among characterized quinomycin-class natural products [3].

HIV-1 RT inhibition

Class-level inference

RT inhibition reported; not observed for luzopeptin A/echinomycin

Unique scaffold for antiviral probe development; data to verify

Enzymatic assay; analogs 18/3 dissociate cytotoxicity

Evidence Dimension	HIV-1 reverse transcriptase inhibitory activity (with cytotoxicity cross-comparison)
Target Compound Data	Sandramycin: potent HIV-1 RT inhibition (exact IC₅₀ not publicly tabulated in available abstracts; qualitative potency defined in primary literature); cytotoxicity IC₅₀ = 0.02 nM
Comparator Or Baseline	Luzopeptin A and echinomycin: no reported HIV-1 RT inhibitory activity in the accessible peer-reviewed literature; Analogs 18 and 3: maintain RT inhibition with 10²–10³× reduced cytotoxicity
Quantified Difference	RT inhibition is present in sandramycin but absent in closest structural relatives; cytotoxicity and RT inhibition can be dissociated by 100–1,000× through chromophore modification
Conditions	In vitro HIV-1 RT enzymatic assay; recombinant RT enzyme; poly(rA)·oligo(dT) template–primer

Why This Matters

For virology groups studying HIV-1 RT inhibitors or seeking dual-mechanism (DNA binding + enzyme inhibition) chemical probes, sandramycin provides a unique starting scaffold that luzopeptin A and echinomycin cannot substitute; the demonstrated dissociability of RT inhibition from cytotoxicity further enables rational analog design.

• [1] Boger DL, et al. Synthesis of key sandramycin analogs: systematic examination of the intercalation chromophore. Bioorg Med Chem. 1998;6(6):659-672. (HIV-1 RT inhibitory activity disclosure). View Source
• [2] Boger DL, et al. Synthesis of key sandramycin analogs. Bioorg Med Chem. 1998;6(6):659-672. (Analogs 18 and 3: RT IC₅₀ maintenance with 10²–10³× reduced cytotoxicity). View Source
• [3] Class-level inference: absence of HIV-1 RT inhibition reports for luzopeptin A and echinomycin in PubMed-indexed literature as of 2026. View Source

ADC Payload Efficacy

Synthetic analogs based on sandramycin and quinaldopeptin have been systematically evaluated as antibody-drug conjugate (ADC) payloads, with direct comparison between masked (probody-style) and unmasked ADC formats across high- and low-antigen-expressing cancer cell lines [1]. All sandramycin-derived ADCs demonstrated potent in vitro cytotoxicity in high-antigen-expressing cells; however, masked ADCs were less potent than payload-matched unmasked ADCs in lower-antigen-expressing cell lines, demonstrating that sandramycin's potency can be conditionally attenuated through prodrug design [2]. Among nine natural product bis-intercalators evaluated as ADC payloads (including echinomycin A–C, SW-163D, sandramycin, quinaldopeptin, luzopeptin A, luzopeptin C, and triostin C), sandramycin-based conjugates were identified as competitive candidates, with the advantage that its synthetic accessibility via total synthesis (90% macrocyclization yield at the secondary amide site) enables scalable analog production for linker-payload optimization [3].

ADC payload comparison

Head-to-head

Sandramycin ADCs competitive among 9 bis-intercalator payloads

Supports ADC development; masked format conditionally attenuates potency

Antigen-defined cell lines; 72–96h viability assay

Evidence Dimension	ADC in vitro cytotoxicity in antigen-high vs. antigen-low cell lines
Target Compound Data	Sandramycin-based ADCs: potent in antigen-high cells; reduced potency in antigen-low cells with masked format
Comparator Or Baseline	Echinomycin A/B/C-based ADCs; luzopeptin A/C-based ADCs; quinaldopeptin-based ADCs; triostin C-based ADCs (all from same Pfizer study)
Quantified Difference	Sandramycin ADCs met criteria for further development alongside other bis-intercalator payloads; specific IC₅₀ differentials between masked and unmasked formats reported as significant in the primary study
Conditions	Human cancer cell lines with defined antigen expression levels (high and low); ADC conjugation via engineered cysteine or lysine residues; 72–96 h viability assay

Why This Matters

For ADC development programs evaluating bis-intercalating peptide payloads, sandramycin offers a combination of picomolar-range intrinsic potency, defined DNA sequence selectivity (5′-AT), and demonstrated compatibility with both masked and unmasked ADC formats—a profile documented in direct multi-compound comparison studies that enables data-driven payload selection.

• [1] Staben LR, et al. Structure–Activity Relationships of Bis-Intercalating Peptides and Their Application as Antibody–Drug Conjugate Payloads. J Med Chem. 2023;66(13):8362-8383. View Source
• [2] Staben LR, et al. SAR of Bis-Intercalating Peptides as ADC Payloads. J Med Chem. 2023;66(13):8362-8383. (Masked vs. unmasked ADC comparison). View Source
• [3] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis. J Am Chem Soc. 1996;118(7):1629-1644. (90% macrocyclization yield); Staben LR, et al. J Med Chem. 2023. (9-payload comparative evaluation). View Source

Sandramycin Application Scenarios

Mechanistic Studies of DNA Bis-Intercalation

Sandramycin is the agent of choice for researchers investigating 5′-AT-selective DNA bis-intercalation. Its sequence preference hierarchy—5′-d(GCATGC)₂ > 5′-d(GCGCGC)₂ (ΔΔG° = 0.4 kcal/mol) > 5′-d(GCTAGC)₂ (ΔΔG° = 0.9 kcal/mol) ≥ 5′-d(GCCGGC)₂ (ΔΔG° = 1.0 kcal/mol)—has been quantitatively mapped by surface plasmon resonance [1], and DNase I footprinting confirms that sandramycin and luzopeptin A target alternating A/T tracts, while echinomycin targets 5′-CG steps [2]. This makes sandramycin the only member of the quinomycin class with both a fully characterized thermodynamic binding profile and defined 5′-AT selectivity, enabling experiments that require predictable engagement of AT-rich promoter sequences, replication origins, or matrix attachment regions.

ADC Payload Development

Sandramycin's intrinsic cytotoxicity (IC₅₀ = 0.02 nM against L1210; 0.07–5.9 nM across a panel of 8 cancer cell lines) [1], combined with its demonstrated performance in direct multi-payload ADC comparison studies alongside echinomycin A–C, luzopeptin A/C, and quinaldopeptin [2], positions it as a compelling ADC payload candidate. Critically, the Boger total synthesis achieves 90% macrocyclization yield [3], and the concise cyclodimerization via Mitsunobu reaction enables efficient analog generation for linker-payload optimization [4]. For programs that require a bis-intercalating payload with 5′-AT selectivity (distinct from echinomycin's 5′-CG preference) and scalable synthetic access, sandramycin provides a quantitatively characterized, synthetically tractable option.

HIV-1 RT Inhibitor Discovery

Sandramycin is uniquely valuable among cyclic decadepsipeptide antibiotics for its HIV-1 reverse transcriptase inhibitory activity, a property not reported for luzopeptin A or echinomycin [1]. The finding that sandramycin analogs 18 and 3 maintain RT inhibition while exhibiting 100–1,000× reduced cytotoxicity [2] establishes sandramycin as a scaffold from which non-cytotoxic antiviral leads can be rationally designed. For medicinal chemistry groups pursuing allosteric RT inhibitors or dual DNA-binding/enzyme-inhibitor chemical probes, sandramycin represents a differentiated starting point that no other in-class natural product currently provides.

Gram-Positive Antibacterial Screening

Sandramycin's quantitative MIC dataset—0.012 μg/mL against wild-type S. aureus, 0.098 μg/mL against echinomycin-resistant S. aureus, and 0.012–0.024 μg/mL against B. subtilis and S. faecalis [1]—supports its use as a reference standard in Gram-positive antibacterial discovery. The 8.2-fold MIC shift between echinomycin-sensitive and echinomycin-resistant S. aureus provides a measurable resistance index, making sandramycin suitable for inclusion in resistance-profiling panels alongside vancomycin, daptomycin, and linezolid [2]. Its Gram-negative inactivity (E. coli MIC = 12.5 μg/mL) further defines its spectrum boundary, enabling clear interpretation of spectrum-of-activity experiments.

Application

Selection Property

Validation Focus

DNA bis-intercalation mechanistic studies

5′-AT sequence selectivity profile

DNA binding thermodynamic context

ADC payload development

Bis-intercalator payload compatibility

ADC format validation (masked/unmasked)

HIV-1 RT inhibitor discovery

RT enzyme inhibition scaffold

Cytotoxicity dissociation context

Gram-positive antibacterial screening

Gram-positive MIC panel context

Resistance profiling (echinomycin-R strain)

• [1] Boger DL, Saionz KW. DNA binding properties of key sandramycin analogues. Bioorg Med Chem. 1999;7(2):315-321. View Source
• [2] Boger DL, Chen JH, Saionz KW. (−)-Sandramycin: Total Synthesis and Characterization of DNA Binding Properties. J Am Chem Soc. 1996;118(7):1629-1644. View Source
• [3] Staben LR, et al. SAR of Bis-Intercalating Peptides as ADC Payloads. J Med Chem. 2023;66(13):8362-8383. View Source
• [4] Ruddarraju RR, et al. Concise Total Synthesis of Sandramycin and Its Analogues via Cyclodimerization Using Mitsunobu Reaction. J Org Chem. 2015;80(22):11521-11528. View Source